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Compound of Interest

Compound Name: 4-Methoxybenzoic Acid

Cat. No.: B377111

This technical guide provides a comprehensive overview of 4-Methoxybenzoic acid, including
its chemical identity, physicochemical properties, synthesis protocols, and biological
significance. It is intended for researchers, scientists, and professionals in the field of drug
development and chemical research.

Chemical Identity

The systematic IUPAC name for this compound is 4-methoxybenzoic acid.[1] It is a benzoic
acid derivative with a methoxy group substituted at the para (C4) position of the benzene ring.

[1][2]

Common synonyms for 4-Methoxybenzoic acid include:

p-Anisic acid[1][2]

Draconic acid

p-Methoxybenzoic acid

4-Anisic acid

Physicochemical Properties

4-Methoxybenzoic acid is a white crystalline solid that is found naturally in anise. It is
characterized by its antiseptic properties and has a sweet flavor. The compound is insoluble in
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cold water but soluble in boiling water, alcohols, ether, and ethyl acetate. A summary of its key
quantitative properties is presented in the table below.

Property Value Source(s)
Molecular Formula CsHsOs

Molecular Weight 152.15 g/mol

Melting Point 182-185 °C

Boiling Point 275 °C

Density 1.385 g/cm3

Water Solubility 0.3 g/L (at 20°C)

pKa (Strongest Acidic) 4.37

CAS Number 100-09-4

Experimental Protocols

4-Methoxybenzoic acid serves as a key intermediate in the synthesis of more complex
organic compounds, including pharmaceuticals like analgesics. Several methods for its
synthesis have been documented.

This process involves the conversion of anethole (1-methoxy-4-(1-propenyl) benzene), which
can be sourced from plant material, into 4-methoxybenzoic acid.

Methodology:

o Ozonide Formation: Anethole is converted into its ozonide at temperatures between -30°C
and +30°C.

o Oxidation: The resulting ozonide is then oxidized using an alkaline hydrogen peroxide
solution. This is achieved by mixing the ozonide with the alkaline hydrogen peroxide solution
and subsequently adding this mixture to a 1-25% aqueous sodium hydroxide solution
maintained at a temperature between 30°C and 105°C (preferably 60-80°C).
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e Precipitation and Isolation: The 4-methoxybenzoic acid is precipitated from the alkaline
reaction mixture by adding a mineral acid, such as sulfuric or phosphoric acid, to adjust the
pH to a range of 3-6.

 Purification: The precipitate is isolated via filtration. Traces of aldehydes or other by-products
can be removed by treating the solution with activated carbon.

This process typically yields 4-methoxybenzoic acid in the range of 70% to 80% of the
theoretical maximum.

This method describes the synthesis of 4-methoxybenzoic acid from p-anisaldehyde using a
water-soluble photosensitizer.

Methodology:

e Reaction Setup: In a test tube, combine 5 x 10~4 mol of p-anisaldehyde and 8 x 10~ mol of
(3,10,17,24-tetrasulfophthalocyaninato)cobalt(ll) as the photosensitizer. Add 7.5 ml of
acetonitrile and 7.5 ml of water to the mixture.

e Irradiation: Irradiate the sample with visible light (e.g., 288 power LED lamps) for 150 hours
at room temperature. Throughout the irradiation, bubble air through the mixture at a rate of
20 cm?® min~1, The reaction vessel should be cooled to prevent solvent evaporation.

o Product Isolation: After the reaction is complete, remove the solvent under vacuum.

 Purification: Separate the resulting residue using column chromatography on silica gel with a
mobile phase of n-hexane/EtOAc (13:1) to yield the pure carboxylic acid product.

Biological Activity and Metabolic Pathways

4-Methoxybenzoic acid exhibits a range of biological activities, including antioxidant, anti-
inflammatory, antimicrobial, and antiseptic properties. It is also used as a preservative in
cosmetics and a flavoring agent in the food industry.

One of the key metabolic pathways for 4-methoxybenzoic acid in biological systems is its
demethylation by cytochrome P450 enzymes. Specifically, the enzyme CYP199A4 from
Rhodopseudomonas palustris has been shown to efficiently catalyze the oxidative removal of
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the methoxy group. This process is significant as it converts 4-methoxybenzoic acid into 4-
hydroxybenzoic acid, a compound with its own distinct biological activities.

Metabolic Conversion

Cytochrome P450
(CYP199A4)

4-Methoxybenzoic Acid

O-Demethylation

4-Hydroxybenzoic Acid

Click to download full resolution via product page
Caption: Metabolic demethylation of 4-Methoxybenzoic acid.

This enzymatic conversion is a critical step in the metabolism of 4-methoxybenzoic acid and
highlights the role of cytochrome P450 enzymes in modifying xenobiotic compounds. The
substrate, 4-methoxybenzoic acid, binds to the active site of the CYP199A4 enzyme, where
the methoxy group is positioned for demethylation. This interaction is facilitated by hydrophobic
interactions between the benzene ring and phenylalanine residues, as well as interactions
between the carboxylate group and polar amino acids in the enzyme's active site.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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